Cas no 2229094-49-7 (N,N-dimethyl-4-2-methyl-2-(methylamino)propylbenzamide)

• Product Name: N,N-dimethyl-4-2-methyl-2-(methylamino)propylbenzamide
• CAS No: 2229094-49-7
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 6449601
• PubChem ID: 165711322
• Update Time: 2025-05-26

N,N-dimethyl-4-2-methyl-2-(methylamino)propylbenzamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-2-methyl-2-(methylamino)propylbenzamide
• EN300-1748587
• N,N-dimethyl-4-[2-methyl-2-(methylamino)propyl]benzamide
• 2229094-49-7

• Inchi： InChI=1S/C14H22N2O/c1-14(2,15-3)10-11-6-8-12(9-7-11)13(17)16(4)5/h6-9,15H,10H2,1-5H3
• InChI Key： RXEDHMLSIFZPLM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CC(C)(C)NC)N(C)C

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Additional information on N,N-dimethyl-4-2-methyl-2-(methylamino)propylbenzamide

Introduction to N,N-dimethyl-4-2-methyl-2-(methylamino)propylbenzamide (CAS No. 2229094-49-7)

N,N-dimethyl-4-2-methyl-2-(methylamino)propylbenzamide, a compound with the chemical identifier CAS No. 2229094-49-7, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The benzamide core, combined with the N,N-dimethyl and 2-(methylamino)propyl substituents, suggests a complex interplay of electronic and steric effects that may contribute to its unique pharmacological properties.

The structural motif of N,N-dimethyl-4-2-methyl-2-(methylamino)propylbenzamide encompasses several key functional groups that are frequently explored in the development of novel therapeutic agents. The benzamide moiety, known for its presence in numerous bioactive molecules, serves as a scaffold for further functionalization and derivatization. The N,N-dimethylation at the amide nitrogen enhances the lipophilicity of the molecule, potentially improving its membrane permeability—a critical factor in drug bioavailability. Additionally, the 2-(methylamino)propyl side chain introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions and influence the compound's solubility and binding affinity.

In recent years, there has been a growing emphasis on the development of small molecules that can modulate biological pathways associated with neurological disorders. The structural features of N,N-dimethyl-4-2-methyl-2-(methylamino)propylbenzamide align well with this objective. Studies have indicated that benzamide derivatives exhibit potential neuroprotective and anti-inflammatory properties, making them candidates for further investigation in conditions such as Alzheimer's disease and Parkinson's disease. The presence of both basic and lipophilic regions in this molecule suggests it may interact with specific targets within neural tissues, offering a promising avenue for therapeutic intervention.

The synthesis of N,N-dimethyl-4-2-methyl-2-(methylamino)propylbenzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Key synthetic strategies include the formation of the amide bond between the benzoyl chloride derivative and the appropriately substituted amine, followed by modifications to introduce the 2-(methylamino)propyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective functionalization, ensuring high yields and purity of the final product.

Advances in computational chemistry have significantly enhanced our ability to predict the pharmacological behavior of novel compounds like N,N-dimethyl-4-2-methyl-2-(methylamino)propylbenzamide. Molecular modeling studies can provide insights into its binding interactions with biological targets, such as enzymes and receptors, by simulating docked poses and calculating binding affinities. These computational approaches complement experimental efforts by allowing researchers to screen large libraries of compounds efficiently before conducting costly wet-lab experiments.

The pharmacokinetic profile of N,N-dimethyl-4-2-methyl-2-(methylamino)propylbenzamide is another critical aspect that warrants detailed investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be carefully evaluated to assess its suitability for clinical use. Preclinical studies often involve in vitro assays to measure metabolic stability and interaction with cytochrome P450 enzymes, as well as in vivo studies to evaluate biodistribution and excretion pathways. These studies provide essential data for determining appropriate dosing regimens and identifying potential side effects.

In conclusion, N,N-dimethyl-4-2-methyl-2-(methylamino)propylbenzamide represents a fascinating subject of study within pharmaceutical chemistry. Its unique structural features offer potential advantages in modulating neurological pathways, making it a valuable candidate for further research. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation therapeutics.